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Compound of Interest

2-Bromo-1-(4-chlorophenyl)-2-
Compound Name:
phenylethan-1-one

Cat. No.: B157867

For Researchers, Scientists, and Drug Development Professionals

Abstract

a-Bromo diaryl ketones are a class of organic compounds characterized by a bromine atom
positioned on the carbon alpha to a carbonyl group flanked by two aryl rings. This structural
arrangement confers a high degree of electrophilic reactivity at the a-carbon, making these
compounds versatile intermediates in a multitude of chemical transformations. Their utility is
particularly pronounced in the synthesis of complex molecular architectures, including a variety
of heterocyclic systems. Furthermore, the electrophilic nature of the a-carbon has been
exploited in the design of targeted covalent inhibitors for various enzymes, rendering a-bromo
diaryl ketones and their derivatives valuable scaffolds in drug discovery and development. This
guide provides a comprehensive overview of the synthesis, electrophilic reactivity, and
applications of a-bromo diaryl ketones, with a focus on quantitative reactivity data, detailed
experimental protocols, and their role in modulating key signaling pathways.

Synthesis of a-Bromo Diaryl Ketones

The primary route to a-bromo diaryl ketones is the electrophilic bromination of the parent diaryl
ketone. The selection of the brominating agent and reaction conditions is crucial to achieve
selective monobromination and avoid the formation of dibrominated and ring-brominated
byproducts.
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General Synthesis Workflow

The synthesis of a-bromo diaryl ketones typically involves the reaction of a diaryl ketone with a
source of electrophilic bromine, often in the presence of an acid catalyst. The reaction

proceeds through an enol or enolate intermediate.
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Reaction of a-Bromo Diaryl Ketone with Organometallic Reagent
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Normal Cell Function Inhibition by a-Bromo Ketone Derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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